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Compound of Interest

Compound Name: N,N-Dibutylformamide

Cat. No.: B1630514 Get Quote

This guide provides detailed information for researchers, scientists, and drug development

professionals on the safe handling and disposal of N,N-Dibutylformamide waste.

Frequently Asked Questions (FAQs)
1. What are the primary hazards associated with N,N-Dibutylformamide waste?

N,N-Dibutylformamide is classified as a hazardous substance. Key hazards include:

Acute Toxicity: It is harmful if swallowed and toxic in contact with skin.[1][2][3]

Skin and Eye Irritation: It can cause skin irritation and serious eye irritation.[1][2]

Skin Sensitization: May cause an allergic skin reaction.[4][5]

Aquatic Toxicity: It is harmful to aquatic life with long-lasting effects.[1][4]

2. What personal protective equipment (PPE) should be worn when handling N,N-
Dibutylformamide waste?

Appropriate PPE is crucial to ensure safety. This includes:

Gloves: Chemical-resistant gloves (e.g., butyl rubber or Viton™) should be worn. Nitrile and

latex gloves may not provide adequate protection for prolonged contact.
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Eye Protection: Chemical safety goggles or a face shield are mandatory.[6][7]

Lab Coat: A chemical-resistant lab coat should be worn to protect from skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[2] If exposure limits are likely to be exceeded, a NIOSH/MSHA

approved respirator is necessary.[2]

3. How should I store N,N-Dibutylformamide waste before disposal?

Proper storage is essential to prevent accidents and ensure compliance:

Container: Use a clearly labeled, leak-proof, and chemically compatible container. High-

density polyethylene (HDPE) or glass containers are suitable.

Labeling: The container must be labeled "Hazardous Waste" and include the full chemical

name: "N,N-Dibutylformamide". The accumulation start date should also be clearly marked.

Segregation: Store N,N-Dibutylformamide waste separately from incompatible materials

such as strong acids, bases, oxidizing agents, and reducing agents.[2]

Location: Keep the waste container in a designated satellite accumulation area that is cool,

dry, and well-ventilated.[6] The container must be kept closed except when adding waste.

4. Can I dispose of small amounts of N,N-Dibutylformamide down the drain?

No. N,N-Dibutylformamide is harmful to aquatic organisms and should not be released into

the environment.[1] Drain disposal is prohibited. All N,N-Dibutylformamide waste must be

disposed of as hazardous chemical waste through your institution's environmental health and

safety (EHS) office.

5. What is the appropriate method for the final disposal of N,N-Dibutylformamide waste?

The standard and recommended method for the final disposal of N,N-Dibutylformamide is

through a licensed hazardous waste disposal facility. The most common technique used by

these facilities is high-temperature incineration.[8] In some cases, chemical treatment to break

down the molecule may be employed prior to final disposal.
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Troubleshooting Guide
Problem: I accidentally mixed N,N-Dibutylformamide waste with an acidic waste stream.

Immediate Action: Do not add any other chemicals to the container. If you notice any signs of

a reaction (e.g., heat generation, gas evolution, color change), carefully move the container

to a fume hood and away from other materials. Alert your supervisor and your institution's

EHS office immediately.

Explanation: While N,N-Dibutylformamide is relatively stable, strong acids can catalyze its

hydrolysis, potentially leading to an uncontrolled reaction. This reaction breaks down the

amide into dibutylamine and formic acid.

Solution: The mixed waste stream must be treated as a new, unknown hazardous waste.

Clearly label the container with all known components and inform your EHS office about the

mixture so they can arrange for appropriate disposal.

Problem: I spilled a small amount of N,N-Dibutylformamide waste in the fume hood.

Immediate Action: Alert others in the immediate area. Ensure the fume hood sash is at the

appropriate height.

Cleanup Procedure:

Wear the appropriate PPE (lab coat, goggles, and chemical-resistant gloves).

Contain the spill using an inert absorbent material like vermiculite, sand, or a commercial

chemical absorbent. Do not use combustible materials like paper towels to absorb the bulk

of the spill.

Carefully scoop the absorbent material into a designated hazardous waste container.

Wipe the spill area with a cloth dampened with a mild detergent and water.

Place all contaminated materials, including gloves, into a sealed bag and then into the

hazardous waste container.

Label the container as "Spill Debris containing N,N-Dibutylformamide."
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Reporting: Report the spill to your supervisor.

Problem: The N,N-Dibutylformamide waste container is bulging or showing signs of pressure

buildup.

Immediate Action: Do not attempt to open the container. Carefully place the container in a

secondary containment bin within a fume hood. Evacuate the immediate area and notify your

supervisor and EHS office immediately.

Explanation: Pressure buildup can occur if the waste was inadvertently mixed with an

incompatible chemical, leading to a gas-producing reaction.

Solution: Your institution's EHS professionals are trained to handle such situations. They will

assess the risk and determine the appropriate course of action for safely venting and

disposing of the container.

Quantitative Data
Parameter Value Reference

Chemical Formula C₉H₁₉NO [9][10][11]

Molecular Weight 157.25 g/mol [3][9][11]

Appearance
Clear, colorless to light yellow

liquid
[2][9]

Boiling Point 120 °C @ 15 mmHg [9][11]

Flash Point 100 °C (212 °F) - closed cup [6][9][11]

Density 0.864 g/mL at 25 °C [9][11]

UN Number
UN2810 (Toxic liquid, organic,

n.o.s.)
[2]

Occupational Exposure Limits

No specific OSHA PEL, NIOSH

REL, or ACGIH TLV

established.

Aquatic Toxicity (Fathead

Minnow)
LC50: 89.3 mg/L, 96 h [6]
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Experimental Protocols
Protocol: Alkaline Hydrolysis of N,N-Dibutylformamide Waste for Small-Scale Laboratory

Treatment

Disclaimer: This protocol is for informational purposes and should only be carried out by trained

personnel in a properly equipped laboratory, following a thorough risk assessment and with the

approval of your institution's EHS office.

Objective: To convert N,N-Dibutylformamide into less hazardous and more easily disposable

compounds (dibutylamine and sodium formate) through alkaline hydrolysis.

Materials:

N,N-Dibutylformamide waste

Sodium hydroxide (NaOH)

Methanol

Dioxane or Dichloromethane (DCM)

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Appropriate PPE

Procedure:

Preparation: In a chemical fume hood, equip a round-bottom flask with a magnetic stir bar

and a reflux condenser.
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Reagent Mixture: For every 1 part of N,N-Dibutylformamide waste, prepare a solution of 10

parts solvent (a 9:1 mixture of dioxane and methanol) and 2-3 molar equivalents of sodium

hydroxide.

Reaction Setup: Slowly add the sodium hydroxide solution to the N,N-Dibutylformamide
waste in the round-bottom flask while stirring.

Reaction Conditions: Heat the mixture to reflux and maintain for several hours. The reaction

progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC)

if necessary. Tertiary amides like N,N-Dibutylformamide are generally stable, so a

prolonged reaction time may be required for complete hydrolysis.[5][12]

Cooling and Neutralization: Once the reaction is complete, allow the mixture to cool to room

temperature. Carefully neutralize the excess sodium hydroxide with a dilute acid (e.g.,

hydrochloric acid).

Disposal: The resulting mixture, containing dibutylamine, sodium formate, and the solvent,

should be collected in a properly labeled hazardous waste container for disposal through

your EHS office. While the primary hazardous compound has been degraded, the resulting

mixture still requires professional disposal.
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Caption: Logical workflow for managing N,N-Dibutylformamide waste.
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Caption: Simplified reaction pathway for alkaline hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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